Cas no 1060814-52-9 ((6-Chloropyrazin-2-yl)methanamine)

• Product Name: (6-Chloropyrazin-2-yl)methanamine
• CAS No: 1060814-52-9
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD10698567
• CID: 842558
• PubChem ID: 55262855
• Update Time: 2025-06-25

(6-Chloropyrazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyrazin-2-yl)methanamine
• AK-31845
• ANW-72633
• CTK8C4644
• KB-208951
• QC-3067
• AC-27312
• 1-(6-Chloropyrazin-2-yl)methanamine
• SY355115
• SCHEMBL5751670
• AKOS006303192
• EN300-1983522
• DTXSID10717036
• DB-353506
• (6-Chloro-2-pyrazinyl)methanamine
• MFCD10698567
• 1060814-52-9
• CS-0054766

• MDL： MFCD10698567
• Inchi： 1S/C5H6ClN3/c6-5-3-8-2-4(1-7)9-5/h2-3H,1,7H2
• InChI Key： ODFNSYFUAVUKRF-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CN)=N1

Computed Properties

• Exact Mass: 143.0250249g/mol
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.8Ų

Additional information on (6-Chloropyrazin-2-yl)methanamine

(6-Chloropyrazin-2-yl)methanamine (CAS No. 1060814-52-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(6-Chloropyrazin-2-yl)methanamine (CAS No. 1060814-52-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

(6-Chloropyrazin-2-yl)methanamine is a derivative of pyrazine, characterized by a chlorinated pyrazine ring attached to a methylamine group. The molecular formula of this compound is C₆H₇ClN₃, with a molecular weight of approximately 158.6 g/mol. The presence of the chlorine atom and the amine group imparts specific chemical reactivity and biological activity to the molecule.

The compound exhibits moderate solubility in water and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 145°C, and it has a boiling point of approximately 280°C at standard atmospheric pressure. These physical properties make it suitable for various synthetic and analytical procedures in the laboratory.

Synthesis Methods

The synthesis of (6-Chloropyrazin-2-yl)methanamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-chloropyrazine-2-carbonitrile with an appropriate reducing agent, such as sodium borohydride or lithium aluminum hydride, followed by N-methylation using methyl iodide or another suitable alkylating agent.

Another approach involves the nucleophilic substitution of 6-chloropyrazine-2-carbonitrile with an amine derivative, followed by reduction to form the desired product. This method is particularly useful for preparing substituted derivatives of (6-Chloropyrazin-2-yl)methanamine, which can be further functionalized for specific applications.

Biological Activity and Therapeutic Potential

(6-Chloropyrazin-2-yl)methanamine has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. Studies have demonstrated that the compound can inhibit viral replication by interfering with key viral enzymes or host cell pathways involved in viral entry and assembly.

In addition to its antiviral properties, (6-Chloropyrazin-2-yl)methanamine has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

While preclinical studies have provided encouraging results, further clinical trials are necessary to evaluate the safety and efficacy of (6-Chloropyrazin-2-yl)methanamine in human subjects. Several Phase I trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers.

The future direction of research on (6-Chloropyrazin-2-yl)methanamine includes optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects. Additionally, combination therapy approaches involving this compound with other antiviral or anti-inflammatory agents are being explored to achieve synergistic effects.

Conclusion

(6-Chloropyrazin-2-yl)methanamine (CAS No. 1060814-52-9) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its unique chemical structure and favorable physical properties provide a strong foundation for its application in various therapeutic areas. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.